Cas no 383870-59-5 (1-(2-Methoxy-5-morpholinophenyl)thiourea)

• Product Name: 1-(2-Methoxy-5-morpholinophenyl)thiourea
• CAS No: 383870-59-5
• MF: C₁₂H₁₇N₃O₂S
• MW: 267.347281217575
• MDL: MFCD18642706
• CID: 835481
• PubChem ID: 22015733
• Update Time: 2025-07-21

1-(2-Methoxy-5-morpholinophenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxy-5-morpholinophenyl)thiourea
• (2-methoxy-5-morpholin-4-ylphenyl)thiourea
• Thiourea, [2-methoxy-5-(4-morpholinyl)phenyl]-
• (2-Methoxy-5-morpholin-4-yl-phenyl)-thiourea
• (2-Methoxy-5-(morpholin-4-yl)phenyl)thiourea
• UVCJPPOEVGOZJL-UHFFFAOYSA-N
• 3011AH
• AX8283891
• CS-M0529
• 383870-59-5
• SCHEMBL3042603
• DA-32099
• AKOS022185686
• CS-14305

• MDL： MFCD18642706
• Inchi： 1S/C12H17N3O2S/c1-16-11-3-2-9(8-10(11)14-12(13)18)15-4-6-17-7-5-15/h2-3,8H,4-7H2,1H3,(H3,13,14,18)
• InChI Key： UVCJPPOEVGOZJL-UHFFFAOYSA-N
• SMILES： S=C(N)NC1=C(C=CC(=C1)N1CCOCC1)OC

Computed Properties

• Exact Mass: 267.10400
• Monoisotopic Mass: 267.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.8
• XLogP3: 0.8

Experimental Properties

• Density: 1.304±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (43 g/l) (25 º C),
• PSA: 96.38000
• LogP: 2.04600

1-(2-Methoxy-5-morpholinophenyl)thiourea Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 1-(2-Methoxy-5-morpholinophenyl)thiourea

Professional Introduction to 1-(2-Methoxy-5-morpholinophenyl)thiourea (CAS No. 383870-59-5)

1-(2-Methoxy-5-morpholinophenyl)thiourea, a compound with the chemical formula C₁₂H₁₄N₂O₂S, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 383870-59-5, has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of both morpholine and thiourea moieties in its molecular framework suggests a rich chemical reactivity that can be leveraged for the development of novel therapeutic agents.

The morpholine ring is a prominent feature in many pharmacologically active compounds, known for its ability to enhance solubility and bioavailability while interacting favorably with biological targets. In contrast, the thiourea moiety is recognized for its versatility in serving as a key intermediate in the synthesis of heterocyclic compounds. The combination of these two structural elements in 1-(2-Methoxy-5-morpholinophenyl)thiourea positions it as a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in designing molecules that incorporate both morpholine and thiourea functionalities due to their demonstrated efficacy in modulating various biological pathways. For instance, studies have shown that derivatives of thiourea can exhibit inhibitory activity against enzymes such as carbonic anhydrase, which is relevant in treating conditions like glaucoma and altitude sickness. The methoxy group at the 2-position of the phenyl ring further enhances the compound's potential by introducing additional electronic and steric effects that can influence its binding affinity to biological targets.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design 1-(2-Methoxy-5-morpholinophenyl)thiourea derivatives with optimized pharmacokinetic profiles. These computational methods leverage machine learning algorithms trained on large datasets of known bioactive compounds to predict binding affinities and metabolic stability. Such tools are invaluable in accelerating the drug discovery process by identifying lead compounds that require minimal optimization before moving into preclinical testing.

The synthesis of 1-(2-Methoxy-5-morpholinophenyl)thiourea involves multi-step organic reactions that highlight the compound's synthetic utility. The introduction of the morpholine ring typically requires nucleophilic substitution reactions, while the thiourea moiety can be incorporated through condensation reactions between carbonyl compounds and thiourea derivatives. These synthetic strategies are well-documented in the literature and provide a solid foundation for further derivatization efforts.

One of the most compelling aspects of 1-(2-Methoxy-5-morpholinophenyl)thiourea is its potential as a scaffold for developing novel therapeutic agents. Researchers have explored various modifications to this core structure, including changes to the substitution patterns on the phenyl ring and the morpholine nitrogen. These modifications aim to enhance binding affinity, reduce toxicity, and improve overall pharmacological activity. For example, studies have demonstrated that certain derivatives exhibit significant inhibitory effects on kinases, which are overexpressed in many cancers.

The role of morpholine derivatives in medicinal chemistry cannot be overstated. Their structural flexibility allows them to interact with a wide range of biological targets, making them valuable tools for drug development. When combined with thiourea functionalities, these derivatives often exhibit enhanced bioactivity and selectivity. This synergy between morpholine and thiourea moieties makes 1-(2-Methoxy-5-morpholinophenyl)thiourea a particularly interesting compound for further investigation.

In conclusion, 1-(2-Methoxy-5-morpholinophenyl)thiourea (CAS No. 383870-59-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug discovery. Its combination of morpholine and thiourea functionalities offers a rich platform for developing novel therapeutic agents with enhanced bioactivity and selectivity. As computational methods continue to improve and synthetic strategies become more refined, compounds like 1-(2-Methoxy-5-morpholinophenyl)thiourea are poised to play a crucial role in the next generation of pharmaceutical innovations.